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Compound of Interest

Compound Name: 1-Fluoro-4-iodobenzene

Cat. No.: B1293370

An In-depth Technical Guide to the Material Safety Data Sheet (MSDS) for 1-Fluoro-4-
iodobenzene

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data for 1-Fluoro-4-
iodobenzene (CAS No. 352-34-1), compiled and presented for the specific needs of laboratory
and research professionals. The following sections detail the physical and chemical properties,
hazard identification, safe handling protocols, and emergency procedures associated with this
compound.

Chemical Identification and Physical Properties

1-Fluoro-4-iodobenzene is a substituted aromatic hydrocarbon with the molecular formula
CeHaFL.[1][2] It is commonly used in organic synthesis, particularly in cross-coupling reactions.
[3] Understanding its physical and chemical properties is fundamental to its safe handling in a
laboratory setting.

Table 1: Physical and Chemical Properties of 1-Fluoro-4-iodobenzene
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Property

Value

Molecular Formula

CeHaFI[1][2]

Molecular Weight 222.00 g/mol [1][4]

Appearance Colorless to light yellow liquid[1][2][3]
Odor Faint odor or odorless[2][5]

Melting Point -20 °C to -29 °C[1][5][6]

Boiling Point 182 - 184 °C at 760 mmHg[1][3]
Flash Point 68 °C (closed cup)[1][6]

Density 1.925 g/cm3 at 25 °C[1][3]

Vapor Pressure

1.04 mmHg at 25°CJ[2]

Solubility

Insoluble in water.[2][3][5][7] Soluble in organic
solvents like ethanol, acetone, and benzene.[7]

Refractive Index

1.5820 to 1.5840 at 20 °C[6][8]

Hazard Identification and GHS Classification

1-Fluoro-4-iodobenzene is classified as a hazardous substance under the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are related to its flammability and irritant properties.

Table 2: GHS Hazard Classification

Hazard Class

Category

Flammable Liquids

Category 4[9]

Skin Corrosion/Irritation

Category 2[9][10]

Serious Eye Damage/Eye Irritation

Category 2[9][10]

Specific target organ toxicity — single exposure

(Respiratory tract irritation)

Category 3[9][10]
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Signal Word: Warning[1][9][10]

Hazard Statements:

H227: Combustible liquid.[1]

H315: Causes skin irritation.[1][4][10]

H319: Causes serious eye irritation.[1][10]

H335: May cause respiratory irritation.[1][10]

Safe Handling and Storage Protocols

Adherence to proper handling and storage procedures is critical to minimize exposure and
ensure laboratory safety.

Handling:

Avoid contact with skin and eyes.[1]

¢ Avoid inhalation of vapor or mist.[1]

e Use only in a well-ventilated area or outdoors.[9]

o Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[1][9]
o Take precautionary measures against static discharge.[1]

o Wear appropriate personal protective equipment (PPE), including protective gloves, clothing,
and eye/face protection.[6][9]

Storage:
o Store in a cool, dry, and well-ventilated place.[1][4][9]
o Keep the container tightly closed.[1][9]

» Store locked up.[1][9]
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e Protect from direct sunlight and light.[2][4][9]

e Incompatible materials: Strong oxidizing agents.[1][9]

Emergency Procedures

In the event of an emergency, prompt and appropriate action is essential.

Table 3: First-Aid Measures

Exposure Route

First-Aid Protocol

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician.[1]

[°]

Skin Contact

Wash off with soap and plenty of water. If skin
irritation occurs, get medical advice/attention.
Take off contaminated clothing and wash before
reuse.[1][9]

Eye Contact

Rinse cautiously with water for at least 15
minutes. Remove contact lenses, if present and
easy to do. Continue rinsing. If eye irritation

persists, get medical advice/attention.[1][9]

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse

mouth with water and consult a physician.[1]

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[1]

¢ Unsuitable Extinguishing Media: Do NOT use a water jet.[1]

o Specific Hazards: Containers may explode when heated.[9] Hazardous decomposition

products include carbon oxides, hydrogen fluoride, and hydrogen iodide.[1][9]
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o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[1][9]

Accidental Release Measures: In case of a spill, a systematic approach is necessary to contain
and clean the affected area safely. The following workflow outlines the key steps.
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Caption: Workflow for handling a 1-Fluoro-4-iodobenzene spill.
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Toxicological and Ecological Information

Toxicological Information:

o Acute Toxicity: Data not available.[1]

o Skin Corrosion/Irritation: Causes skin irritation.[1][9]

» Serious Eye Damage/Irritation: Causes serious eye irritation.[1][9]

¢ Respiratory Sensitization: Data not available.[1]

o Germ Cell Mutagenicity: Data not available.[1]

» Carcinogenicity: Data not available.[1]

» Reproductive Toxicity: Data not available.[1]

¢ Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[1][9]
o Specific Target Organ Toxicity (Repeated Exposure): Data not available.[1]
e Aspiration Hazard: Data not available.[1]

Ecological Information:

o Toxicity: Data not available.[1]

o General: Prevent further leakage or spillage if safe to do so. Do not let the product enter
drains.[1]

Experimental Protocols

The data presented in this guide is derived from standardized tests and observations as
reported in Safety Data Sheets from various chemical suppliers. The methodologies for
determining these values are generally based on internationally recognized guidelines, such as
those from the OECD (Organisation for Economic Co-operation and Development).
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o Flash Point Determination: Typically determined using a closed-cup method (e.g., Pensky-
Martens or Cleveland open-cup), which involves heating the substance in a container and
introducing an ignition source at regular intervals to find the lowest temperature at which the
vapors ignite.[1]

o GHS Classification: Derived from a comprehensive evaluation of the available toxicological
and physical hazard data against the criteria set out in the UN's GHS purple book. This
involves assessing skin and eye irritation studies (often using in vitro or animal models), and
data on respiratory effects.

The following diagram illustrates the logical relationship for determining the appropriate
personal protective equipment (PPE) based on the identified hazards of 1-Fluoro-4-

iodobenzene.
Hazard Identification
Skin Irritant Serious Eye Irritant Respiratory Irritant Combustible Liquid
(H315) (H319) (H335) (H227)

Protective Gloves Sty Goggles/ Sl Vent!lated AITEEY Avoid Ignition Sources
Face Shield Respirator

Click to download full resolution via product page

Caption: PPE selection based on hazard identification.

This guide is intended to provide essential safety information for trained professionals. Always
refer to the most current Safety Data Sheet (SDS) provided by the supplier before handling this
chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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